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Cevipabulin Profile and Known Efficacy Data

Here is a summary of the available information on Cevipabulin (TTI-237).

Parameter Details

Other Name(s) TTI-237 [1] [2]

Mechanism of
Action

Microtubule-active antitumor compound; binds to the vinca alkaloid site on

tubulin, inhibiting the binding of vinblastine [1] [2].

Primary Effect Disrupts microtubule integrity (microtubule-destabilizing agent) [1].

In Vitro
Cytotoxicity (IC₅₀)

18-40 nM in a panel of human tumor cell lines (e.g., SK-OV-3, MDA-MB-435) [2].

In Vivo Efficacy
(Xenografts)

Active against LoVo human colon adenocarcinoma and U87-MG human
glioblastoma models. Showed dose-dependent antitumor activity at 15 and 20

mg/kg (IV, every 4 days) [2].

HT29 Xenograft
Data

Not available in the provided search results.
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Experimental Protocol for Microtubule-Targeting
Agents

While a specific protocol for Cevipabulin in HT29 models is not available, the general methodology for

evaluating microtubule-targeting agents in xenografts typically follows these steps [3] [4]. You can use this

as a reference to design or compare experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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